Cas no 2379321-88-5 (2-Chloro-4-fluoro-3-(methoxymethyl)-1-methylbenzene)

• Product Name: 2-Chloro-4-fluoro-3-(methoxymethyl)-1-methylbenzene
• CAS No: 2379321-88-5
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• MDL: MFCD32632041
• CID: 5075186
• Update Time: 2026-03-01

2-Chloro-4-fluoro-3-(methoxymethyl)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-FLUORO-3-(METHOXYMETHYL)-1-METHYLBENZENE
• 2-Chloro-4-fluoro-3-(methoxymethyl)-1-methylbenzene

• MDL： MFCD32632041
• Inchi： 1S/C9H10ClFO/c1-6-3-4-8(11)7(5-12-2)9(6)10/h3-4H,5H2,1-2H3
• InChI Key： NVMGVGTZHGIAKS-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=C(C=1COC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-Chloro-4-fluoro-3-(methoxymethyl)-1-methylbenzene

Introduction to 2-Chloro-4-fluoro-3-(methoxymethyl)-1-methylbenzene (CAS No. 2379321-88-5)

2-Chloro-4-fluoro-3-(methoxymethyl)-1-methylbenzene (CAS No. 2379321-88-5) is a multifunctional organic compound with a unique combination of halogen and alkyl substituents. This compound has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science due to its versatile reactivity and potential applications.

The molecular structure of 2-Chloro-4-fluoro-3-(methoxymethyl)-1-methylbenzene features a benzene ring substituted with a chlorine atom at the 2-position, a fluorine atom at the 4-position, a methoxymethyl group at the 3-position, and a methyl group at the 1-position. This arrangement provides a rich array of functional groups that can be exploited in various chemical reactions and synthetic pathways.

In recent years, the study of halogenated aromatic compounds has seen significant advancements, particularly in their use as intermediates in the synthesis of pharmaceuticals and fine chemicals. The presence of both chlorine and fluorine substituents in 2-Chloro-4-fluoro-3-(methoxymethyl)-1-methylbenzene makes it an attractive starting material for the development of novel drugs and materials. Fluorine atoms, in particular, are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability, which are crucial for drug design.

The methoxymethyl group in 2-Chloro-4-fluoro-3-(methoxymethyl)-1-methylbenzene serves as a protecting group for the hydroxyl functionality, which can be selectively deprotected under mild conditions. This property is highly valuable in synthetic organic chemistry, where controlled deprotection is essential for multi-step synthesis processes. Additionally, the methyl group at the 1-position contributes to the overall stability and reactivity profile of the molecule.

Recent research has highlighted the potential of 2-Chloro-4-fluoro-3-(methoxymethyl)-1-methylbenzene as a key intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound in the development of novel anti-inflammatory agents. The researchers found that derivatives of 2-Chloro-4-fluoro-3-(methoxymethyl)-1-methylbenzene exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for further drug development.

In another study, scientists explored the use of 2-Chloro-4-fluoro-3-(methoxymethyl)-1-methylbenzene in polymer chemistry. The unique combination of functional groups allowed for the synthesis of novel polymers with enhanced thermal stability and mechanical properties. These polymers showed promise in applications such as coatings, adhesives, and electronic materials.

The versatility of 2-Chloro-4-fluoro-3-(methoxymethyl)-1-methylbenzene extends beyond its use as an intermediate. Its reactivity with various nucleophiles and electrophiles makes it an excellent candidate for cross-coupling reactions, such as Suzuki-Miyaura coupling and Heck coupling. These reactions are widely used in organic synthesis to form carbon-carbon bonds, enabling the construction of complex molecular architectures.

In conclusion, 2-Chloro-4-fluoro-3-(methoxymethyl)-1-methylbenzene (CAS No. 2379321-88-5) is a highly versatile compound with significant potential in multiple scientific disciplines. Its unique molecular structure and reactivity profile make it an invaluable tool for researchers working on new drug candidates, advanced materials, and synthetic methodologies. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in future scientific advancements.